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Compound of Interest

Compound Name: 3-Formylsalicylic acid

Cat. No.: B1196474 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Formylsalicylic acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety, protecting the

environment, and maintaining regulatory compliance.

Hazard Identification and Safety Data
3-Formylsalicylic acid is classified as a hazardous substance. Understanding its primary

hazards is the first step in safe handling and disposal.[1] It is functionally related to salicylic

acid and presents as an aldehyde, a phenol, and a monohydroxybenzoic acid.[1]

Summary of Hazard Information:

Hazard Class GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [2]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[2]
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Note: Hazard classifications H315 and H335 are from a safety data sheet for a related

compound, 3-Methylsalicylic acid, and should be considered as potential hazards.

Personal Protective Equipment (PPE)
Before handling 3-Formylsalicylic acid for disposal, it is mandatory to wear appropriate

Personal Protective Equipment (PPE) to minimize exposure.

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[2]

Hand Protection: Use suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Step-by-Step Disposal Protocol
The disposal of 3-Formylsalicylic acid must be handled as hazardous waste. Do not dispose

of this chemical down the drain or in regular trash.[4]

Methodology for Waste Handling and Disposal:

Waste Characterization: All chemical waste generators must determine if a discarded

chemical is classified as hazardous waste according to applicable federal, state, and local

regulations. Treat all 3-Formylsalicylic acid, including contaminated materials and spill

cleanup residues, as hazardous waste.[5]

Waste Segregation:

Do not mix 3-Formylsalicylic acid waste with incompatible chemicals.[3][6] As an organic

acid, it should be segregated from bases, oxidizers, and reactive materials like cyanides or

sulfides.[7]

Store solid and liquid waste in separate, designated containers.

Container Selection and Labeling:
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Use only undamaged, compatible, and properly sealed containers for waste storage.

Glass containers are often preferred for chemical waste.[6]

The container must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name ("3-Formylsalicylic acid"), the approximate

quantity, and relevant hazard warnings (e.g., "Irritant," "Harmful if Swallowed").[6]

Keep the waste container closed at all times except when adding waste.[5]

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory,

at or near the point of generation.[8]

Ensure the storage area has secondary containment to prevent spills from reaching

drains.[5]

Liquid waste containers should not be filled beyond 75-80% capacity to allow for vapor

expansion.[6]

Disposal of Empty Containers:

An empty container that held 3-Formylsalicylic acid must be treated as hazardous waste

unless properly decontaminated.[4]

For acutely hazardous materials, triple-rinsing with a suitable solvent is required. The

rinseate must be collected and disposed of as hazardous waste.[9]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHRS) or a certified

hazardous waste disposal company to schedule a pickup.[8]

Do not attempt to transport the waste off-site yourself. Disposal must be conducted in

accordance with all local, regional, and national regulations.[4][10]

Spill Management Protocol
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Accidental spills must be managed immediately to prevent exposure and environmental

contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Remove all sources of ignition.[10]

Ventilate: Increase ventilation in the area of the spill.[10]

Containment: For solid spills, sweep up the material carefully to avoid generating dust.[2][11]

Dampening the material with water can help prevent it from becoming airborne.[10]

Cleanup: Use an inert absorbent material for containment and transfer the spilled chemical

and cleanup materials into a suitable, labeled container for disposal.[11]

Decontaminate: Wash the spill area thoroughly with soap and water.[10]

Dispose: All spill cleanup materials must be disposed of as hazardous waste.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Formylsalicylic acid.
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Start: Identify 3-Formylsalicylic
Acid for Disposal

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize as
Hazardous Waste

Step 3: Segregate Waste
(Keep from Incompatibles)

Step 4: Use a Labeled,
Sealed, Compatible Container

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Contact EHRS or Certified
Waste Disposal Service for Pickup

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Formylsalicylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1196474?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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